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Compound of Interest

Compound Name: Covi-ox

Cat. No. B120575

This document provides essential safety and logistical information for the proper disposal of
Covi-ox®, a family of natural mixed tocopherol products derived from edible vegetable oils.[1]
[2][3] Adherence to these procedural guidelines is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Immediate Safety Considerations

Before handling Covi-ox® for disposal, it is imperative to consult the product's Safety Data
Sheet (SDS). While Covi-ox® is generally not classified as a hazardous substance, proper
personal protective equipment (PPE) should be worn.[4][5]

o Personal Protective Equipment (PPE): Wear safety glasses with side-shields, chemical-
resistant gloves, and standard work clothing.[6][7] In case of vapor or aerosol release,
respiratory protection may be necessary.[7]

o Spill Management: Covi-ox® is an oily, viscous liquid that presents a high risk of slipping if
spilled.[4][6][7] Spills should be contained immediately.

o Fire Hazard: While not highly flammable, Covi-ox® is a combustible material. Avoid all
sources of ignition, such as heat, sparks, and open flames.[4][7] Take precautionary
measures against static discharge.[7] A critical and specific hazard is the potential for self-
ignition of used absorbent materials.[6][7][8][9]

Waste Characterization
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Covi-ox® products are not classified as hazardous waste under the Resource Conservation
and Recovery Act (RCRA) as specified in 40 CFR 261.[5] They do not meet the criteria for
being persistent, bioaccumulative, or toxic (PBT).[6][7]

Property

Description

Citation

Waste Type

Non-Hazardous Chemical
Waste

[5]

Physical Form

Clear, brownish-red, viscous oil
or light tan to cream colored

powder

[1]2]

Primary Components

Tocopherol-rich extract
(Natural mixed tocopherols: D-
alpha, D-beta, D-gamma, D-
delta), Sunflower or other

vegetable oil

[1](2]

Key Hazard

Soiled absorbents are capable

of self-ignition

[e17]8el

Disposal Regulation

Observe national and local
legal requirements for non-

hazardous industrial waste

[4151(6]

Step-by-Step Disposal Protocol

The following protocol outlines the procedural steps for the safe disposal of Covi-ox® and

contaminated materials.

Unused or Expired Product

e Do Not Pour Down the Drain: Covi-ox® should not be discharged into drains, surface

waters, or groundwater.[4][6][10]

» Waste Collection: Collect unwanted Covi-ox® in a sealable, properly labeled container. The

container should be made of a compatible material, such as high-density polyethylene

(HDPE).[6][7]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b120575?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://emsllcusa.com/proper-lab-chemical-disposal-strategies/
https://safety.engr.wisc.edu/wp-content/uploads/sites/706/2018/08/Oily-Rags.pdf
https://emsllcusa.com/proper-lab-chemical-disposal-strategies/
https://safety.engr.wisc.edu/wp-content/uploads/sites/706/2018/08/Oily-Rags.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://ehs.lbl.gov/resource/documents/waste-management/generator-resources/guidelines-for-using-and-recycling-reusable-rags-and-absorbents/
https://ipo.rutgers.edu/rehs/labwaste-oil
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b120575?utm_src=pdf-body
https://www.benchchem.com/product/b120575?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.benchchem.com/product/b120575?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Consult Waste Management Provider: Arrange for pickup and disposal through your
institution's environmental health and safety (EHS) office or a licensed chemical waste
disposal contractor.[11] Disposal must be in accordance with all applicable federal, state,
and local regulations.[4][5][10]

Spilled Product and Contaminated Absorbents

This protocol addresses the most significant risk associated with Covi-ox® disposal: the
spontaneous combustion of used absorbent materials.

» Contain the Spill: For large spills, dike the area to prevent spreading. For small spills,
proceed directly to absorption.[6][7]

o Absorb the Material: Use an inert absorbent material such as sand, silica gel, general-
purpose binder, or sawdust to soak up the spilled Covi-ox®.[6][7]

e CRITICAL STEP - WET THE ABSORBENTS: Immediately after absorption, thoroughly wet
the soiled rags, textiles, or absorbent materials with water. This is a critical step to prevent
self-ignition.[6][7][8][9]

o Collect and Store: Place the wetted, contaminated absorbent material into a designated,
sealed, and clearly labeled waste container.[2] Store in a safe, well-ventilated area away
from combustible materials.

» Dispose: Dispose of the container of absorbed material in accordance with institutional and
local regulations for oily or industrial waste.[6][7][10]

Contaminated Packaging

o Uncontaminated Packaging: Packaging that is not contaminated with Covi-ox® can be
reused or recycled.[4][6]

o Contaminated Packaging: Containers that cannot be cleaned must be disposed of in the
same manner as the Covi-ox® product itself.[4][6] Ensure containers are "RCRA Empty" (no
freestanding liquids) before disposal with regular trash, and deface or remove labels.[6]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of Covi-

ox® and related waste materials.

Covi-ox® Disposal Decision Workflow

Start: Covi-ox® Waste Generated

Identify Waste Type

Packaging

Spill

Empty Covi-ox® Container

Unused/Expired Covi-ox®

Spill Debris / Contaminated Absorbents

Reuse or Recycle Container

\ \
Container is clean and Collect in sealed, compatible container Absorb spill with inert material
'RCRA Empty'? (e.g., HDPE) (sand, sawdust, etc.)
Y
Dispose of container in the same Label as ‘Non-Hazardous Waste: CIRIICAL .
3 5 | Thoroughly wet absorbents with water
manner as the product itself Covi-ox®' S
to prevent self-ignition
Y

\ 4 \ 4
Contact EHS or licensed waste contractor Collect wetted absorbents in a
for disposal sealed, labeled container

A\

Dispose as oily industrial waste per
local regulations

End: Proper Disposal Complete
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Caption: Covi-ox® Disposal Decision Workflow

Experimental Protocols

No experimental protocols related to the disposal of Covi-ox® were cited in the reviewed
safety and technical documentation. The disposal procedures are based on standard industrial
chemical handling practices and specific safety data provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for Covi-ox®].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120575#covi-ox-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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